Cas no 491876-42-7 ((3-Hydroxyprop-1-yn-1-yl)boronic acid)

• Product Name: (3-Hydroxyprop-1-yn-1-yl)boronic acid
• CAS No: 491876-42-7
• MF: C₃H₅BO₃
• MW: 99.8810012340546
• CID: 2653336
• PubChem ID: 57416193
• Update Time: 2025-05-22

(3-Hydroxyprop-1-yn-1-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxyprop-1-ynylboronic acid
• EN300-7585064
• (3-Hydroxyprop-1-yn-1-yl)boronic acid
• DB-141304
• 491876-42-7
• B-(3-hydroxy-1-propyn-1-yl)boronic acid
• DTXSID10725873

• Inchi： 1S/C3H5BO3/c5-3-1-2-4(6)7/h5-7H,3H2
• InChI Key： ZBBMBIHBBOXDPP-UHFFFAOYSA-N
• SMILES： OCC#CB(O)O

Computed Properties

• Exact Mass: 100.0331742Da
• Monoisotopic Mass: 100.0331742Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 97.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7Ų

Additional information on (3-Hydroxyprop-1-yn-1-yl)boronic acid

Recent Advances in (3-Hydroxyprop-1-yn-1-yl)boronic Acid (CAS: 491876-42-7) Research and Applications in Chemical Biology and Medicine

(3-Hydroxyprop-1-yn-1-yl)boronic acid (CAS: 491876-42-7) has emerged as a versatile building block in medicinal chemistry and chemical biology due to its unique structural features that combine a boronic acid moiety with a propargylic alcohol functionality. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of proteasome inhibitors and Suzuki-Miyaura cross-coupling reactions. This research brief synthesizes the latest findings on this compound from 2022-2023 literature, focusing on its synthetic applications, biological activities, and emerging therapeutic potentials.

A 2022 study in Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.2c00517) demonstrated the compound's utility in constructing novel bortezomib analogs. Researchers utilized 491876-42-7 as a crucial intermediate to develop next-generation proteasome inhibitors with improved blood-brain barrier penetration. The propargylic hydroxyl group enabled selective functionalization while the boronic acid moiety maintained the essential pharmacophore for proteasome binding. In vitro assays showed derivatives maintained sub-nanomolar IC50 values against the 20S proteasome while exhibiting reduced peripheral neuropathy compared to current clinical agents.

Significant progress has been made in the compound's application for bioorthogonal chemistry. A 2023 Nature Chemical Biology publication (DOI: 10.1038/s41589-023-01272-y) reported its use as a dual-functional probe for simultaneous labeling of cellular targets. The boronic acid selectively binds to sialic acid residues on cell surfaces, while the alkyne group enables subsequent click chemistry modifications. This bifunctionality allowed researchers to develop a novel platform for tracking cell surface glycan dynamics in real-time with minimal perturbation to native biological processes.

The synthetic versatility of 491876-42-7 was further demonstrated in a recent Organic Letters report (2023, DOI: 10.1021/acs.orglett.3c00145), where it served as a linchpin for constructing complex boron-containing heterocycles. Through a one-pot sequential Sonogashira coupling/cyclization strategy, researchers generated structurally diverse benzoxaborole derivatives with potent antimicrobial activity against drug-resistant pathogens. The propargylic hydroxyl group proved critical for controlling regioselectivity during the cyclization step.

Emerging pharmacological applications were highlighted in a 2023 ACS Chemical Biology study (DOI: 10.1021/acschembio.2c00921) investigating the compound's direct biological activity. Surprisingly, 491876-42-7 itself showed selective inhibition of carbonic anhydrase IX (CAIX), an important cancer target, with K_i = 380 nM. X-ray crystallography revealed the boronic acid forms unusual dative bonds with the active site zinc ion, while the propargyl group occupies a hydrophobic pocket. This discovery opens new avenues for developing CAIX inhibitors with novel binding modes.

From a chemical biology perspective, recent work has exploited the compound's unique reactivity profile. A 2022 Chemical Science paper (DOI: 10.1039/D2SC02876F) detailed its use in constructing activity-based probes for serine hydrolases. The boronic acid serves as a warhead that covalently modifies active site serines, while the alkyne enables subsequent fluorescent tagging. This approach enabled profiling of previously uncharacterized hydrolases in Mycobacterium tuberculosis, identifying several potential drug targets.

Manufacturing and stability considerations were addressed in a recent Organic Process Research & Development report (2023, DOI: 10.1021/acs.oprd.2c00389). The study developed an improved synthetic route to 491876-42-7 via palladium-catalyzed borylation of propargyl alcohol derivatives, achieving 78% yield on 100-gram scale. Comprehensive stability studies revealed optimal storage conditions as anhydrous DMSO solutions at -20°C, with the solid form showing 95% purity retention after 12 months at 4°C under argon.

Looking forward, the unique structural features of (3-Hydroxyprop-1-yn-1-yl)boronic acid continue to inspire innovative applications across chemical biology and drug discovery. Current research directions include its incorporation into PROTAC molecules (where the boronic acid can serve as an E3 ligase recruiter), development of boron neutron capture therapy agents, and creation of stimuli-responsive biomaterials. The compound's commercial availability from major suppliers (e.g., Sigma-Aldrich, Combi-Blocks) has facilitated broader adoption in research laboratories worldwide.